4,17-Dimethyltrilostane
Overview
Description
4,17-Dimethyltrilostane, also known as this compound, is a useful research compound. Its molecular formula is C22H31NO3 and its molecular weight is 357.5 g/mol. The purity is usually 95%.
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Properties
CAS No. |
71507-79-4 |
|---|---|
Molecular Formula |
C22H31NO3 |
Molecular Weight |
357.5 g/mol |
IUPAC Name |
(1S,2R,4S,6S,11S,12S,15S,16S)-15-hydroxy-2,6,15,16-tetramethyl-5-oxo-7-oxapentacyclo[9.7.0.02,8.06,8.012,16]octadecane-4-carbonitrile |
InChI |
InChI=1S/C22H31NO3/c1-18-8-6-16-14(15(18)7-9-20(18,3)25)5-10-22-19(16,2)11-13(12-23)17(24)21(22,4)26-22/h13-16,25H,5-11H2,1-4H3/t13-,14-,15-,16-,18-,19+,20-,21+,22?/m0/s1 |
InChI Key |
VOPNDTFUMCWVME-WSEXDDBFSA-N |
SMILES |
CC12CCC3C(C1CCC2(C)O)CCC45C3(CC(C(=O)C4(O5)C)C#N)C |
Isomeric SMILES |
C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@]2(C)O)CCC45[C@@]3(C[C@H](C(=O)[C@]4(O5)C)C#N)C |
Canonical SMILES |
CC12CCC3C(C1CCC2(C)O)CCC45C3(CC(C(=O)C4(O5)C)C#N)C |
Synonyms |
(2alpha,4alpha,5alpha,17beta)-4,5-epoxy-17-hydroxy-4,17-dimethyl-3-oxoandrostane-2-carbonitrile 4,17-dimethyltrilostane 4,5-epoxy-17-hydroxy-4,17-dimethyl-3-oxoandrostane-2-carbonitrile |
Origin of Product |
United States |
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